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Compound of Interest

Compound Name: o-Phenetidine

Cat. No.: B1212927

An In-Depth Technical Guide to the Chemical and Physical Properties of 2-Ethoxyaniline

Introduction

2-Ethoxyaniline, also known by its synonym o-phenetidine, is an aromatic organic compound
with the chemical formula CsH11NO.[1][2] It is classified as a substituted aniline and an
aromatic ether.[3] Structurally, it consists of a benzene ring substituted with an ethoxy group (-
OCH2CHs) and an amino group (-NHz) at adjacent (ortho) positions.[3][4] At room temperature,
it presents as a colorless to pale yellow or reddish-brown oily liquid.[2][3][4] This compound is a
significant intermediate in the synthesis of various industrial products, including dyes, pigments,
and pharmaceuticals.[1][4] For instance, it is a precursor for certain azo dyes and has been
used in the production of analgesics and anti-inflammatory drugs.[1] Due to its chemical nature,
2-ethoxyaniline is sensitive to air and light, often darkening upon exposure.[2][4]

Chemical and Physical Properties

The following tables summarize the key identifiers and physicochemical properties of 2-
ethoxyaniline.

Table 1: Identifiers and Chemical Structure
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Identifier Value
IUPAC Name 2-ethoxyaniline[3][5]
o-Phenetidine, 2-Aminophenetole, o-
Synonyms Ethoxyaniline, 1-Amino-2-ethoxybenzene[1][3]
[6]
CAS Number 94-70-2[1][2][5][7]

Molecular Formula

CeH1NO[1][2][5][7]

Molecular Weight 137.18 g/mol [2][3][6]
SMILES CCOC1=CC=CC=C1N][3][5]
InChl Key ULHFFAFDSSHFDA-UHFFFAOY SA-N[5][6]

Table 2: Physical Properties

Property Value

Colorless to yellow or reddish-brown oily
Appearance o

liquid[1][2][3]
Melting Point -20 °C to -4 °C[2][6][8]
Boiling Point 228 °C to 233 °C at 760 mmHg[2][3][6]
Density 1.051 g/mL at 25 °C[2]
Flash Point 177 °F (80.5 °C)[2]

Vapor Pressure

1 mmHg at 67 °C[2]

Refractive Index

n20/D 1.555[2]

pKa

4.43 at 28 °C[2]

Table 3: Solubility Profile
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Solvent Solubility

Slightly soluble to insoluble (0.5-1.0 g/100 mL at
24.5 °C)[1][2][4][8]

Water

Soluble in ethanol, ether, acetone, and dilute

Organic Solvents )
acid[1][2][4]

The solubility of 2-ethoxyaniline in aqueous solutions is pH-dependent; it becomes more
soluble in acidic conditions due to the protonation of the amino group.[4]

Reactivity and Stability

2-Ethoxyaniline exhibits reactivity typical of an aromatic amine. The amino group can be
diazotized and then coupled with other aromatic compounds to form azo dyes.[1] It neutralizes
acids in exothermic reactions to form salts.[3] The compound is sensitive to air and light, which
can cause it to darken and potentially polymerize.[2][9] It is also known to react vigorously with
strong oxidizing agents.

Experimental Protocols

Detailed experimental procedures for determining the physical properties of 2-ethoxyaniline are
based on standard laboratory techniques.

Determination of Boiling Point
The boiling point of liquid 2-ethoxyaniline can be determined using a distillation apparatus.
e Apparatus Setup: A small quantity of the sample (e.g., 5-10 mL) is placed in a round-bottom

flask. A thermometer is positioned such that the top of the bulb is level with the side arm of
the distillation head. The flask is connected to a condenser.

o Heating: The flask is gently heated using a heating mantle. Anti-bumping granules are added
to ensure smooth boiling.

o Observation: The temperature is recorded when the liquid begins to boil and a stable ring of
condensate is observed rising into the distillation head. The boiling point is the temperature
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at which the vapor and liquid are in equilibrium, indicated by a constant temperature reading
on the thermometer as the distillate is collected.

o Pressure Correction: Since boiling point is pressure-dependent, the atmospheric pressure
should be recorded. If the pressure is not 760 mmHg, a nomograph can be used to correct
the observed boiling point to the normal boiling point.

Determination of Density

The density of liquid 2-ethoxyaniline can be measured using a pycnometer.

Preparation: The pycnometer is cleaned, dried, and its empty weight is accurately measured
(ma).

o Sample Measurement: The pycnometer is filled with 2-ethoxyaniline, ensuring no air bubbles
are trapped. The filled pycnometer is then weighed (m2).

e Volume Calibration: The pycnometer is emptied, cleaned, and filled with a reference liquid of
known density at a specific temperature (e.g., deionized water). The weight is recorded (ms).
The volume (V) of the pycnometer is calculated using the formula V = (ms - m1) / p_water.

o Calculation: The density of 2-ethoxyaniline (p_sample) is calculated using the formula:
p_sample = (mz - m1) / V. The measurement should be performed at a constant temperature,
typically 25 °C.

Determination of Solubility

A gualitative and semi-quantitative assessment of solubility can be performed as follows.

o Solvent Selection: A range of solvents, including water, ethanol, ether, and dilute HCI, are
selected.

e Procedure: A small, measured amount of 2-ethoxyaniline (e.g., 0.1 g) is added to a test tube
containing a measured volume of the solvent (e.g., 3 mL).

o Observation: The mixture is agitated and observed for dissolution. If the substance dissolves
completely, it is considered soluble. If it partially dissolves, it is slightly soluble. If no
significant dissolution occurs, it is considered insoluble.
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e pH Effect: To observe the effect of pH, the solubility in dilute aqueous HCI and dilute
agueous NaOH is compared to its solubility in neutral water. Increased solubility in dilute acid
is indicative of the basic nature of the amino group.[4]

Synthesis Pathway

2-Ethoxyaniline is commonly synthesized through the reduction of 2-nitrophenetole. An
alternative industrial method involves the catalytic hydrogenation of nitroethylbenzene.[1][10]
The following diagram illustrates a general synthesis workflow.

2-Nitrophenetole Input
(Starting Material)
> - . T Crude Product Work-up & Separation Purified 2-Ethoxyaniline
,—)'*\ ~— Reduction Reaction - (e.g., Distillation) (Final Product)

Reducing Agent Input
(e.g., Fe/HCI or Hz/Catalyst)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-ethoxyaniline via reduction.

Safety Information

2-Ethoxyaniline is classified as toxic by inhalation, in contact with skin, and if swallowed.[2] It is
harmful and may cause an allergic skin reaction, serious eye irritation, and is suspected of
causing genetic defects. Absorption into the body can lead to the formation of methemoglobin,
causing cyanosis. Appropriate personal protective equipment (PPE), such as gloves, safety
goggles, and respiratory protection, should be used when handling this chemical.[8] It should
be stored in a tightly closed container in a well-ventilated area, away from light and air.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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